Tauroursodeoxycholic-2,2,3,4,4-d5 Acid
Tauroursodeoxycholic-2,2,3,4,4-d5 Acid
Brand Name:
Vulcanchem
CAS No.:
1207294-25-4
VCID:
VC0018504
InChI:
InChI=1S/C26H45NO6S/c1-16(4-7-23(30)27-12-13-34(31,32)33)19-5-6-20-24-21(9-11-26(19,20)3)25(2)10-8-18(28)14-17(25)15-22(24)29/h16-22,24,28-29H,4-15H2,1-3H3,(H,27,30)(H,31,32,33)/t16-,17+,18-,19-,20+,21+,22+,24+,25+,26-/m1/s1/i8D2,14D2,18D
SMILES:
CC(CCC(=O)NCCS(=O)(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
Molecular Formula:
C26H45NO6S
Molecular Weight:
504.738
Tauroursodeoxycholic-2,2,3,4,4-d5 Acid
CAS No.: 1207294-25-4
Reference Standards
VCID: VC0018504
Molecular Formula: C26H45NO6S
Molecular Weight: 504.738
| CAS No. | 1207294-25-4 |
|---|---|
| Product Name | Tauroursodeoxycholic-2,2,3,4,4-d5 Acid |
| Molecular Formula | C26H45NO6S |
| Molecular Weight | 504.738 |
| IUPAC Name | 2-[[(4R)-4-[(3R,5S,7S,8R,9S,10S,13R,14S,17R)-2,2,3,4,4-pentadeuterio-3,7-dihydroxy-10,13-dimethyl-1,5,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonic acid |
| Standard InChI | InChI=1S/C26H45NO6S/c1-16(4-7-23(30)27-12-13-34(31,32)33)19-5-6-20-24-21(9-11-26(19,20)3)25(2)10-8-18(28)14-17(25)15-22(24)29/h16-22,24,28-29H,4-15H2,1-3H3,(H,27,30)(H,31,32,33)/t16-,17+,18-,19-,20+,21+,22+,24+,25+,26-/m1/s1/i8D2,14D2,18D |
| Standard InChIKey | BHTRKEVKTKCXOH-UYRINQEQSA-N |
| SMILES | CC(CCC(=O)NCCS(=O)(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Synonyms | 2-[[(3α,5β,7β)-3,7-Dihydroxy-24-oxocholan-24-yl]amino]ethanesulfonic-d5 Acid; 3α,7β-Dihydroxy-5β-cholan-24-oic Acid N-(2-Sulfoethyl)amide-d5; Ursodeoxycholyltaurine-d5; |
| PubChem Compound | 46782979 |
| Last Modified | Nov 11 2021 |
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